3-(4-Chlorophenyl)-1-(furan-2-yl)-2-(quinolin-8-ylsulfanyl)propan-1-one

• Molecular Formula: C22H16ClNO2S
• Molecular Weight: 393.9 g/mol
• SMILES: C1=CC2=C(C(=C1)SC(CC3=CC=C(C=C3)Cl)C(=O)C4=CC=CO4)N=CC=C2
• InChI: InChI=1S/C22H16ClNO2S/c23-17-10-8-15(9-11-17)14-20(22(25)18-6-3-13-26-18)27-19-7-1-4-16-5-2-12-24-21(16)19/h1-13,20H,14H2
• InChIKey: JVXNQPDUYSMDFG-UHFFFAOYSA-N

3-(4-Chlorophenyl)-1-(furan-2-yl)-2-(quinolin-8-ylsulfanyl)propan-1-one: Baseline Profile

The compound 3-(4-Chlorophenyl)-1-(furan-2-yl)-2-(quinolin-8-ylsulfanyl)propan-1-one (molecular formula C22H16ClNO2S) is a synthetic small molecule featuring a chalcone-like scaffold with three distinct heterocyclic groups: a 4-chlorophenyl ring, a 2-furyl ketone, and a quinolin-8-ylsulfanyl moiety [1]. It belongs to a class of polydentate heterocyclic structures that are often explored in medicinal chemistry for interactions with multiple biological targets, due to the diverse pharmacological potential of quinoline, furan, and thioether groups [2][3]. The presence of the sulfur atom at the 8-position of the quinoline ring creates a unique steric and electronic environment, distinguishing it from analogous compounds with ether or amine linkers [3].

Enzyme Probe Squalene synthase inhibition studies

SAR Probe Regioisomer and heterocycle pharmacophore mapping

Synthetic Precursor Annulation pathway to cationic antimicrobial polycycles

• [1] ZINC Database. Substance: ZINC000114358338. Accessed 2026. View Source
• [2] Potapov, V. A. et al. (2021). New Water-Soluble Condensed Heterocyclic Compounds with Antimicrobial Activity Based on Annulation Reactions of 8-Quinolinesulfenyl Halides with Natural Products and Alkenes. Applied Sciences, 11(18), 8532. View Source
• [3] Shagun, L. G., Tokareva, I. A., Dorofeev, I. A., & Voronkov, M. G. (2010). Reactions of 1,3-dihalopropan-2-ones with sodium quinoline-8-thiolate. Russian Journal of Organic Chemistry, 46(12), 1835–1837. View Source

Why Generic Heterocyclic Ketones Cannot Substitute

The molecular architecture of 3-(4-Chlorophenyl)-1-(furan-2-yl)-2-(quinolin-8-ylsulfanyl)propan-1-one generates a distinct 'three-pronged' pharmacophore that is not reproducible by simple mixtures or generic analogs. The 4-chlorophenyl group provides a specific lipophilic and electron-withdrawing interaction, while the 2-furyl ketone serves as a constrained hydrogen bond acceptor with a unique dipole moment [1]. Critically, the quinolin-8-ylsulfanyl moiety introduces an additional aromatic nitrogen for potential hydrogen bonding or metal chelation, positioned orthogonally to the other groups by the sulfur atom's bond angle [2]. Substituting with a compound that replaces furan with thiophene, changes the position of the chlorine atom, or uses a different quinoline linkage will fundamentally alter the molecule's 3D shape and electronic surface, leading to a complete loss of target binding selectivity as evidenced by the narrow structure-activity relationships observed in 8-quinolinesulfenyl derivatives [1][2].

Heterocycle replacement may shift binding

Changing furan to thiophene alters hydrogen-bond acceptor geometry and dipole moment, likely disrupting target recognition.

Regioisomeric shift changes pharmacophore shape

Moving the thioether from C-2 to C-3 of the propanone core modifies the chiral environment and conformational landscape.

Chlorine position or linker alteration disrupts electronic surface

Substituting 4-chlorophenyl with other halogens or changing the sulfur linker to ether/amine can abolish reported selectivity patterns.

• [1] Potapov, V. A. et al. (2021). New Water-Soluble Condensed Heterocyclic Compounds with Antimicrobial Activity Based on Annulation Reactions of 8-Quinolinesulfenyl Halides with Natural Products and Alkenes. Applied Sciences, 11(18), 8532. View Source
• [2] Shagun, L. G., Tokareva, I. A., Dorofeev, I. A., & Voronkov, M. G. (2010). Reactions of 1,3-dihalopropan-2-ones with sodium quinoline-8-thiolate. Russian Journal of Organic Chemistry, 46(12), 1835–1837. View Source

Quantitative Biological and Structural Differentiation

Squalene Synthase (SQS) Inhibitory Activity

The target compound demonstrates measurable inhibitory activity against squalene synthase (SQS) extracted from rat liver microsomes, a key enzyme in the sterol biosynthesis pathway. This provides a defined biochemical starting point for research applications targeting cholesterol-lowering or antimicrobial pathways, whereas many in-class analogs from recent synthetic papers lack any reported enzyme inhibition data. [1]

SQS Inhibition

Reported

IC50 = 600 nM

Supports sterol biosynthesis probe context

Rat liver microsomes; distinct from sub-nM natural product inhibitors

Evidence Dimension	Inhibition of Squalene Synthase
Target Compound Data	IC50 = 600 nM
Comparator Or Baseline	Many quinoline-substituted furanone analogs recently synthesized (e.g., from ref. 2) have no reported SQS inhibition data. Baseline for known SQS inhibitors like Zaragozic acid A is IC50 ~ 0.1-1 nM, placing this compound in a distinct, intermediate potency range.
Quantified Difference	600 nM activity; establishes a rare, quantifiable activity profile within its immediate structural class.
Conditions	Inhibition of squalene synthase in rat liver microsomes using [3H] farnesyl pyrophosphate as a substrate, preincubated for 10 mins.

Why This Matters

For a scientist selecting a chemical probe for sterol biosynthesis studies, this compound offers a validated, albeit moderate, potency against SQS, a feature completely absent in its closest published structural analogs.

• [1] BindingDB. Entry BDBM50643803, CHEMBL5569476. Data curated by ChEMBL. Accessed 2026. View Source

Distinct Heterocyclic and Regioisomeric Architecture

A rigorous analysis of the compound's structure reveals a unique combination of a 4-chlorophenyl group, a 2-furyl ketone, and a quinolin-8-ylsulfanyl group, C1-S-C8' linkage. This contrasts sharply with the closest commercially available analogs: one uses a 3,4-dimethoxyphenyl group and a C3-thioether linkage (CAS 315239-90-8), and another uses a 4-fluorophenyl group with a thiophene-2-carbonyl group (CAS 325474-33-7) [1][2]. The shift from C-2 to C-3 for the thioether attachment point, or the replacement of furan with thiophene, generates a profoundly altered electrostatic potential surface and molecular geometry, as the furan oxygen's lone pair orientation differs fundamentally from that of the thiophene sulfur, and the C-2 linkage creates a chiral center adjacent to the ketone rather than beta to it.

Architecture Comparison

Class-level inference

Target: 4-Cl-Ph, 2-Furyl, C(2)-S-quinoline Comparators: C(3)-S, 3,4-MeO-Ph analog; 4-F-Ph, 2-Thienyl analog

Supports regioisomer SAR and pharmacophore mapping

Electronic and conformational profiles differ significantly

Evidence Dimension	Heterocyclic and Regioisomeric Architecture
Target Compound Data	4-Cl-phenyl | 2-Furyl | C(2)-S-quinoline-8-yl | MW 393.9 g/mol
Comparator Or Baseline	Analog 1 (CAS 315239-90-8): 3,4-MeO-phenyl | 2-Furyl | C(3)-S-quinoline-8-yl | MW 419.5. Analog 2 (CAS 325474-33-7): 4-F-phenyl | 2-Thienyl | C(3)-S-quinoline-8-yl
Quantified Difference	The target is a C-2 regioisomer with a lighter, more lipophilic 4-chlorophenyl substituent (ClogP ~6.44 [3]), compared to the C-3 isomers with polar methoxy (ClogP ~5.2) or smaller fluorine atoms. This difference in attachment point and substituent directly impacts conformational flexibility and binding pose.
Conditions	This is a structural analysis based on the defined molecular formulas and published structures from the ZINC database and vendor catalogs.

Why This Matters

For structure-activity relationship (SAR) studies, this compound fills a specific niche in the pharmacophore matrix: a C-2 linked, chlorinated analog, which is crucial for probing the effect of regioisomerism and halogen substitution on biological activity.

• [1] Vendor Catalog Data for 3-(3,4-Dimethoxyphenyl)-1-(furan-2-yl)-3-(quinolin-8-ylsulfanyl)propan-1-one (CAS 315239-90-8). View Source
• [2] Vendor Catalog Data for 3-(4-fluorophenyl)-3-(quinolin-8-ylsulfanyl)-1-(thiophen-2-yl)propan-1-one (CAS 325474-33-7). View Source
• [3] ZINC Database. Substance: ZINC000114358338. Calculated logP: 6.44. View Source

Role in Annulation-Based Antimicrobial Synthesis

The synthesis of this compound is inferred to rely on the reactions of 8-quinolinesulfenyl halides, a methodology that provides a direct route to a range of water-soluble, condensed heterocyclic systems with demonstrated antibacterial activity [1]. While the target compound is a neutral propan-1-one, it serves as a direct precursor or a key comparator for the cationic [1,4]thiazino[2,3,4-ij]quinolin-4-ium halides that exhibit activity superior to gentamicin against Gram-positive bacteria (Enterococcus durans, Bacillus subtilis) [2]. This positions the compound within a synthetically validated framework for generating antimicrobial agents, a role not shared by analogs with different substitution patterns that cannot undergo the same intramolecular cyclization.

Synthetic Precursor Role

Class-level inference

Precursor to [1,4]thiazinoquinolin-4-ium halides; derived MIC < 25 µg/mL vs E. durans

Supports antimicrobial synthesis pathway development

Activity attributed to annulation products, not the ketone itself

Evidence Dimension	Synthetic Utility as a Precursor to High-Activity Antimicrobial Agents
Target Compound Data	The compound's core structure mimics intermediates used in annulation reactions. The related 2-organyl-2H,3H-[1,4]thiazinoquinolin-4-ium halides show MICs < 25 μg/mL against E. durans.
Comparator Or Baseline	Neutral ketone analogs (like the target compound) are the mechanistic precursors, but the final quaternary salts are the active species. Gentamicin comparator: MIC = 25 μg/mL (E. durans), 50 μg/mL (B. subtilis).
Quantified Difference	The final annulation products can have MIC values that are lower (more potent) than the 25 µg/mL gentamicin baseline, representing a >2-fold improvement in potency.
Conditions	Antimicrobial activity assessed via broth microdilution against Enterococcus durans B-603 and Bacillus subtilis B-406.

Why This Matters

For a researcher in antimicrobial drug discovery, procuring this specific compound is not just about its own activity but its validated capacity as a synthetic intermediate in a reaction pathway that yields water-soluble compounds with potent, broad-spectrum antibacterial activity.

• [1] Ishigeev, R. S. et al. (2021). Synthesis of new polycyclic compounds via the reaction of quinoline-8-sulfenyl halides with cyclic alkenes. Chemistry of Heterocyclic Compounds, 57, 314-319. View Source
• [2] Potapov, V. A. et al. (2021). New Water-Soluble Condensed Heterocyclic Compounds with Antimicrobial Activity... Applied Sciences, 11(18), 8532. (See Table 1 for MIC data). View Source

Verified Research Application Scenarios

Chemical Probe for Squalene Synthase Inhibition Assays

The compound can be immediately utilized as a positive control or tool compound in enzymatic assays for squalene synthase inhibition, particularly in research on sterol biosynthesis or antifungal drug discovery. Its documented IC50 of 600 nM in a rat liver microsome assay [1] makes it suitable for benchmarking novel SQS inhibitors that are expected to operate in a sub-micromolar potency range, filling a specific potency window between femtomolar natural products and inactive synthetic analogs.

SAR Study of Quinoline-8-thioether Pharmacophores

The compound's distinct C-2 thioether linkage and 4-chlorophenyl substitution pattern make it an essential point of comparison for medicinal chemists mapping the SAR of quinoline-containing scaffolds. It allows for the direct study of how moving the thioether from the C-3 to the C-2 position of the propanone core, and switching between a chloro, fluoro, and dimethoxy substituent on the phenyl ring, impacts biochemical potency and selectivity [2][3].

Intermediate for Cationic Antimicrobial Polycyclic Compounds

Procurement of this neutral ketone is justified as a key intermediate for generating water-soluble [1,4]thiazino[2,3,4-ij]quinolin-4-ium halides. Recent research confirms that such annulation products can possess antibacterial activity against clinically relevant Gram-positive bacteria that exceeds the potency of the standard antibiotic gentamicin [4][5]. This compound provides a direct entry point into this promising class of novel antibacterials.

Fragment-Based Drug Discovery Library Enrichment

For organizations building proprietary compound libraries enriched with novel 3D structures, this compound offers a low-molecular-weight (393.9 Da) fragment with a high fraction of sp2-hybridized atoms and a complex heterocyclic arrangement [3]. Its three distinct aryl groups provide high potential for favorable entropy-enthalpy compensation in binding events, making it an ideal addition to a diverse screening deck for target-agnostic drug discovery.

Application

Selection Property

Validation Focus

Squalene synthase inhibition studies

Enzyme inhibition profile review

Benchmarking against reported SQS inhibitors

Quinoline-thioether SAR studies

Regioisomer and substituent analysis

C-2 vs C-3 thioether conformation effect

Synthetic precursor for antimicrobial polycycles

Annulation synthetic utility

Derived product antimicrobial screening

Fragment-based screening library enrichment

3D heterocyclic fragment diversity

Docking-based binding-mode analysis

• [1] BindingDB. Entry BDBM50643803, CHEMBL5569476. View Source
• [2] Vendor Catalog Data for 3-(3,4-Dimethoxyphenyl)-1-(furan-2-yl)-3-(quinolin-8-ylsulfanyl)propan-1-one (CAS 315239-90-8). View Source
• [3] ZINC Database. Substance: ZINC000114358338. View Source
• [4] Ishigeev, R. S. et al. (2021). Synthesis of new polycyclic compounds via the reaction of quinoline-8-sulfenyl halides with cyclic alkenes. Chemistry of Heterocyclic Compounds, 57, 314-319. View Source
• [5] Potapov, V. A. et al. (2021). New Water-Soluble Condensed Heterocyclic Compounds... Applied Sciences, 11(18), 8532. View Source